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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

Executive Summary
2-(Hydroxymethyl)-4-propylphenol, also known as 5-propyl-2-hydroxybenzyl alcohol or a 4-

propylsaligenin derivative, represents a distinct class of alkylphenolic compounds. Its biological

activity is defined by two pharmacophores:

The 4-Propylphenol Core: A lipophilic moiety known for membrane disruption and broad-

spectrum antimicrobial efficacy.

The 2-Hydroxymethyl Group: A reactive benzylic alcohol functionality capable of forming

quinone methide intermediates, contributing to both antioxidant capacity and potential

cytotoxicity via protein alkylation.

This compound acts primarily as a membrane-active antimicrobial agent with secondary

applications as a phenolic antioxidant and a precursor in phenolic resin synthesis.
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Property Specification

IUPAC Name 2-(Hydroxymethyl)-4-propylphenol

CAS Number 29922-45-0

Molecular Formula

C

H

O

Molecular Weight 166.22 g/mol

LogP (Predicted) ~2.5 – 2.8 (Lipophilic)

Key Functional Groups

Phenolic -OH (Acidic/H-bond donor), Benzylic -

CH

OH (Reactive), Propyl -C

H

(Lipophilic tail)

Structure-Activity Relationship (SAR) Analysis[1]
Lipophilicity: The propyl chain at the para position enhances penetration into lipid bilayers

compared to unsubstituted saligenin (2-hydroxybenzyl alcohol).

Reactivity: The ortho-hydroxymethyl group allows for intramolecular hydrogen bonding with

the phenolic oxygen, stabilizing the molecule but also facilitating dehydration to reactive

quinone methides under metabolic or thermal stress.

Biological Mechanisms of Action
Antimicrobial Activity (Membrane Disruption)
The primary biological activity of 2-(Hydroxymethyl)-4-propylphenol is antifungal and

antibacterial, driven by its alkylphenol core.
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Mechanism: The propyl chain inserts into the bacterial cell membrane or fungal ergosterol

layer, causing non-specific permeabilization.

Efficacy: Analogous to 4-propylphenol (which exhibits EC

values of ~30 mg/L against fungal pathogens like Colletotrichum gloeosporioides), the
hydroxymethyl derivative maintains this activity but with slightly altered water solubility,
potentially improving bioavailability in aqueous formulations.

Target: Bacterial phospholipid bilayers and fungal plasma membranes.

Reactive Quinone Methide Formation (Cytotoxicity)
Unlike simple phenols, the 2-hydroxymethyl group confers a specific reactivity pathway. Under

enzymatic oxidation or acidic conditions, the compound can dehydrate to form a Quinone

Methide (QM).

Pathway: Phenol

Loss of H

O at benzylic position

o-Quinone Methide.

Biological Impact: QMs are electrophilic Michael acceptors that can alkylate cellular

nucleophiles (glutathione, DNA, proteins), leading to cytotoxicity or sensitization (contact

dermatitis). This mechanism is shared with urushiol and saligenin.

Antioxidant Activity
As a phenolic compound, it acts as a radical scavenger.

Mechanism: Hydrogen atom transfer (HAT) from the phenolic hydroxyl group to free radicals

(ROO

).

Potency: Expected to be moderate. The electron-donating propyl group stabilizes the

resulting phenoxy radical, enhancing antioxidant duration compared to phenol itself.
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Visualization: Metabolic & Reactivity Pathways
The following diagram illustrates the dual pathway of membrane interaction and metabolic

activation into reactive intermediates.
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Figure 1: Mechanistic pathways showing direct membrane disruption (Antimicrobial) and

reactive intermediate formation (Toxicological).

Experimental Protocols
To validate the biological activity of 2-(Hydroxymethyl)-4-propylphenol, the following

standardized protocols are recommended.

Determination of Minimum Inhibitory Concentration
(MIC)
Purpose: Quantify antimicrobial potency against S. aureus (Gram+) and E. coli (Gram-).

Preparation: Dissolve compound in DMSO to create a 10 mg/mL stock solution.

Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well microtiter

plate (Range: 512 µg/mL to 1 µg/mL).

Inoculation: Add bacterial suspension adjusted to

CFU/mL to each well.

Controls:
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Positive Control: Ciprofloxacin or Thymol.

Negative Control: DMSO vehicle (max 1% v/v).

Incubation: Incubate at 37°C for 24 hours.

Readout: MIC is the lowest concentration with no visible turbidity.

Expected Result: MIC values in the range of 64–256 µg/mL are typical for propylphenol

derivatives.

DPPH Radical Scavenging Assay (Antioxidant)
Purpose: Assess the hydrogen-donating capacity.

Reagent: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

Reaction: Mix 100 µL of compound solution (various concentrations) with 100 µL of DPPH

solution.

Incubation: Keep in the dark at room temperature for 30 minutes.

Measurement: Measure absorbance at 517 nm (

).

Calculation:

Validation: Use Ascorbic Acid as a standard reference.

Glutathione (GSH) Trapping Assay (Reactivity Check)
Purpose: Detect potential for Quinone Methide formation (toxicity indicator).

Incubation: Incubate 50 µM of the compound with liver microsomes (RLM) or recombinant

P450s in the presence of NADPH and Glutathione (GSH, 5 mM).

Timepoint: Terminate reaction after 60 minutes using ice-cold acetonitrile.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
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Detection: Look for mass shift corresponding to [Compound + GSH - H

O].

Significance: Presence of GSH adducts confirms reactive metabolite formation.

Summary Data Table: Predicted vs. Known
Properties

Parameter Value / Description Source/Inference

Primary Activity Antimicrobial / Antifungal
Inferred from 4-propylphenol

efficacy [1]

Est. EC

(Fungi)
~30 mg/L

Based on 4-propylphenol data

against C. gloeosporioides [1]

Toxicity Class Skin Irritant / Sensitizer
Structural alert: Saligenin

derivative [2]

Metabolic Fate
Glucuronidation or Oxidation to

Benzoic Acid

Standard phenolic metabolism

[3]

Physical State
Viscous Oil or Low-Melting

Solid
Based on MW and H-bonding
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[https://www.benchchem.com/product/b2857558/docs#technical-monograph-biological-
activity-of-2-hydroxymethyl-4-propylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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